Cas no 71046-35-0 (6,7-dimethoxyisoquinoline-1-carbaldehyde)

• Product Name: 6,7-dimethoxyisoquinoline-1-carbaldehyde
• CAS No: 71046-35-0
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• MDL: MFCD18262145
• CID: 976026
• PubChem ID: 287724
• Update Time: 2025-04-19

6,7-dimethoxyisoquinoline-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6,7-dimethoxyisoquinoline-1-carbaldehyde
• 1-formyl 6,7-dimethoxy isoquinoline
• 6,7-Dimethoxy-1-formyl-isochinolin
• 6,7-dimethoxy-1-isoquinolinecarboxaldehyde
• 6,7-Dimethoxy-isochinolin-1-carbaldehyd
• 6,7-dimethoxy-isoquinoline-1-carbaldehyde
• 6,7-dimethoxyisoquinoline-1-carboxaldehyde
•  
• NSC-147811
• 71046-35-0
• MLS002920743
• CHEMBL1906558
• NSC147811
• SMR001798329
• DTXSID50301993
• SCHEMBL10973291
• EN300-319152

• MDL： MFCD18262145
• Inchi： 1S/C12H11NO3/c1-15-11-5-8-3-4-13-10(7-14)9(8)6-12(11)16-2/h3-7H,1-2H3
• InChI Key： UHZKUBULBNDNTD-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2C=CN=C(C=O)C=2C=1)OC

Computed Properties

• Exact Mass: 217.07400
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 48.4Ų

Experimental Properties

• PSA: 48.42000
• LogP: 2.06450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives